![molecular formula C12H13N3OS B5801279 N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]acetamide](/img/structure/B5801279.png)
N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]acetamide
Overview
Description
N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]acetamide, also known as DM-1, is a synthetic compound that has gained attention in recent years for its potential use in scientific research. DM-1 is a member of the thiadiazole family and has been shown to have various biochemical and physiological effects.
Scientific Research Applications
Synthesis and Chemical Properties
- Novel Derivatives Synthesis : N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives were prepared using 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole, showcasing a convenient method for creating novel compounds of similar families (Yu et al., 2014).
- Compound Structures Analysis : Studies have been conducted to analyze the molecular structures of related compounds, such as N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, providing insights into the molecular arrangements and intermolecular interactions of such derivatives (Boechat et al., 2011).
Pharmacological Applications
- Anti-inflammatory and Analgesic Properties : Research has demonstrated the potential of certain 1,3,4-thiadiazole derivatives, including compounds similar to N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]acetamide, as anti-inflammatory and analgesic agents (Shkair et al., 2016).
- Anticancer Activity : Various thiadiazole and thiazole derivatives, including those related to the mentioned compound, have shown significant anticancer activity against various cancer cell lines, hinting at their potential in cancer treatment (Ekrek et al., 2022).
Miscellaneous Applications
- Antileishmanial Activity : Certain 1,3,4-thiadiazole derivatives have been found effective against Leishmania major, suggesting their potential in treating leishmaniasis (Vosooghi et al., 2015).
- Corrosion Inhibition : Thiadiazole derivatives have been studied for their effectiveness as corrosion inhibitors in sulfuric acid solutions, indicating their potential in industrial applications (Shein et al., 2019).
properties
IUPAC Name |
N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3OS/c1-7-4-5-10(6-8(7)2)11-14-15-12(17-11)13-9(3)16/h4-6H,1-3H3,(H,13,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZTVLOSSEDKVAE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NN=C(S2)NC(=O)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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